Cas no 2171815-73-7 ({3-Oxo-8-phenyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride)

• Product Name: {3-Oxo-8-phenyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride
• CAS No: 2171815-73-7
• MF: C₁₆H₁₉ClO₄S
• MW: 342.837662935257
• CID: 5940296
• PubChem ID: 165871040
• Update Time: 2025-10-30

{3-Oxo-8-phenyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {3-oxo-8-phenyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride
• 2171815-73-7
• EN300-1479129
• {3-Oxo-8-phenyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride

• Inchi： 1S/C16H19ClO4S/c17-22(19,20)11-14-16(10-15(18)21-14)8-6-13(7-9-16)12-4-2-1-3-5-12/h1-5,13-14H,6-11H2
• InChI Key： ZHSHNPUMLFRCKT-UHFFFAOYSA-N
• SMILES： ClS(CC1C2(CC(=O)O1)CCC(C1C=CC=CC=1)CC2)(=O)=O

Computed Properties

• Exact Mass: 342.0692580g/mol
• Monoisotopic Mass: 342.0692580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68.8Ų

Additional information on {3-Oxo-8-phenyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride

Research Briefing on {3-Oxo-8-phenyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride (CAS: 2171815-73-7) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound {3-Oxo-8-phenyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride (CAS: 2171815-73-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the role of {3-Oxo-8-phenyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride as a versatile intermediate in the synthesis of complex molecules. Its spirocyclic core and methanesulfonyl chloride moiety make it an attractive candidate for the development of novel bioactive compounds. Researchers have successfully utilized this compound in the construction of pharmacophores targeting various disease pathways, including inflammation, cancer, and infectious diseases.

One of the key advancements in the application of this compound is its use in the development of covalent inhibitors. The methanesulfonyl chloride group serves as an electrophilic warhead, enabling the compound to form stable covalent bonds with nucleophilic residues in target proteins. This mechanism has been exploited in the design of irreversible inhibitors for enzymes such as proteases and kinases, which are critical targets in oncology and immunology.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of {3-Oxo-8-phenyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride in inhibiting the activity of a specific kinase implicated in tumor growth. The study reported significant reduction in tumor proliferation in vitro and in vivo, underscoring the therapeutic potential of this compound class. Further optimization of the lead compounds is currently underway to improve their pharmacokinetic properties and reduce off-target effects.

Another area of interest is the compound's application in chemical biology as a tool for protein labeling and modification. The reactive methanesulfonyl chloride group allows for selective modification of proteins under mild conditions, making it a valuable reagent for studying protein function and interactions. Recent work has shown its utility in the development of activity-based probes for profiling enzyme activity in complex biological samples.

Despite its promising applications, challenges remain in the large-scale synthesis and stability of {3-Oxo-8-phenyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride. Researchers are actively exploring novel synthetic routes and stabilization strategies to address these issues. Advances in flow chemistry and continuous manufacturing techniques have shown potential in improving the scalability and reproducibility of its production.

In conclusion, {3-Oxo-8-phenyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride (CAS: 2171815-73-7) represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and reactivity profile offer numerous opportunities for the development of novel therapeutics and research tools. Ongoing research efforts are expected to further elucidate its potential and expand its applications in the pharmaceutical and biotechnology industries.